Ethyl 2,4-dibromobenzoate

• IUPAC Name: ethyl 2,4-dibromobenzoate
• InChI: InChI=1S/C9H8Br2O2/c1-2-13-9(12)7-4-3-6(10)5-8(7)11/h3-5H,2H2,1H3
• InChI Key: CROJHVGFOZZAOA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(C=C1)Br)Br
• Molecular Formula: C9H8Br2O2
• Molecular Weight: 307.97 g/mol

Description

Ethyl 2,4-dibromobenzoate is a useful research compound. Its molecular formula is C9H8Br2O2 and its molecular weight is 307.97 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Dendritic Polymers

  • Ethyl 3,5-dibromobenzoate, a variant of Ethyl 2,4-dibromobenzoate, has been used as a raw material for preparing dendritic polymers. This compound was synthesized from ethyl 4-amino-3,5-dibromobenzoate through diazotization and reductive deamination, offering a high yield and a method that simplifies the reaction process and purification (Bi Yun-mei, 2011).

• Analysis of Parabens in Consumer Products

  • Alkyl esters of p-hydroxybenzoic acid (parabens), similar in structure to Ethyl 2,4-dibromobenzoate, are extensively used as preservatives in various products. A study focusing on their presence in baby teethers highlighted their potential as endocrine disruptors and the importance of monitoring their use in products for infants and young children (Potouridis et al., 2016).

• Synthesis of Trifluoromethyl Heterocycles

  • Ethyl 2-diazo-4,4,4-trifluoro-3-oxobutanoate, a compound related to Ethyl 2,4-dibromobenzoate, is used as an intermediate for synthesizing a range of trifluoromethyl heterocycles, demonstrating its versatility in organic synthesis (Honey et al., 2012).

• Photocatalytic Profile in Environmental Studies

  • Ethyl 4-aminobenzoate, structurally similar to Ethyl 2,4-dibromobenzoate, has been studied for its environmental behavior, particularly in the context of UV filters in skin-care products. Its transformation products and their environmental fate have been a focus of research, highlighting the importance of understanding the ecological impact of such chemicals (Li et al., 2017).

• Synthesis and Evaluation of Hydrazide-Hydrazones

  • Ethyl paraben, structurally similar to Ethyl 2,4-dibromobenzoate, has been modified to synthesize novel hydrazide-hydrazones, which were evaluated for their anticancer activity. This showcases the potential of ethyl benzoate derivatives in the development of new therapeutic agents (Han et al., 2020).

• Photodegradation and Environmental Impact

  • Studies on the photodegradation of parabens, which are structurally related to Ethyl 2,4-dibromobenzoate, reveal insights into the environmental impact and degradation pathways of these compounds, emphasizing their ecological significance (Gmurek et al., 2015).

• Synthesis and Biological Activity of Heterocyclic Compounds

  • Research into the synthesis of novel heterocyclic compounds, like those derived from ethyl benzoates, highlights the ongoing exploration of these structures in pharmaceutical and biochemical applications. Such studies provide valuable insights into the potential therapeutic uses of these compounds (Raghavendra et al., 2016).